![molecular formula C12H13NO4 B2520817 5,6-Dimethoxy-1-methyl-1H-indole-2-carboxylic acid CAS No. 380607-13-6](/img/structure/B2520817.png)
5,6-Dimethoxy-1-methyl-1H-indole-2-carboxylic acid
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Overview
Description
5,6-Dimethoxy-1-methyl-1H-indole-2-carboxylic acid is a compound that has been identified in the urine of patients with malignant melanoma, suggesting the presence of an efficient methylating activity in melanoma tissue . Although the provided papers do not directly discuss this specific compound, they do provide insights into related compounds and their synthesis, properties, and potential biological activities.
Synthesis Analysis
The synthesis of related compounds provides a context for understanding the potential synthetic routes for this compound. For instance, methyl 5-methoxy-1H-indole-2-carboxylate (MMIC) was prepared via esterification of commercially available 5-methoxyindole-2-carboxylic acid . Another related compound, 5,6-dimethoxynaphthalene-2-carboxylic acid, was synthesized through a multi-step process involving bromination, methylation, Friedel-Crafts acylation, and several other steps . These methods could potentially be adapted for the synthesis of this compound.
Molecular Structure Analysis
Spectroscopic and computational studies on MMIC, a potential precursor to biologically active molecules, provide insights into the molecular structure of related indole derivatives . The study included FT-IR, FT-Raman, UV, 1H, and 13C NMR profiling, and computational studies using DFT methods. These techniques could be applied to this compound to determine its molecular structure and electronic nature.
Chemical Reactions Analysis
The reactivity of MMIC was investigated using chemical descriptors and molecular electrostatic potential (MEP) analysis . Similarly, the synthesis of indolo[3,2-b]carbazoles from 4,6-dimethoxyindole and aryl aldehydes provides an example of the reactivity of dimethoxyindole derivatives under certain conditions . These studies can shed light on the potential chemical reactions that this compound might undergo.
Physical and Chemical Properties Analysis
The physical and chemical properties of related compounds have been studied, such as the non-linear optical (NLO) properties of MMIC based on calculated values of polarizability and hyperpolarizability . Additionally, the antibacterial activity of 5,6-dimethoxynaphthalene-2-carboxylic acid against pathogenic bacteria was evaluated . These properties are important for understanding the potential applications of this compound in various fields, including medicinal chemistry.
Scientific Research Applications
Chemical Reactivity and Synthesis
Reactivity with Aldehydes and Ketones : 5,7-Dimethoxyindoles, closely related to 5,6-dimethoxyindoles, exhibit selective reactivity with aldehydes and ketones. This reactivity is influenced by the substitution pattern on the indole ring, demonstrating different preferences in reaction sites under varying conditions (Condie et al., 2020).
Synthesis of Eumelanin-Inspired Compounds : The synthesis of dihydroxyindoles, including derivatives of 5,6-dihydroxyindole-2-carboxylic acid (structurally similar to 5,6-dimethoxy-1-methyl-1H-indole-2-carboxylic acid), is crucial for studying eumelanin, a key pigment in humans. These syntheses provide access to a variety of small molecules for further biological investigation (Aebly et al., 2018).
Indole Derivative Synthesis and Biological Properties : Synthesis of various indole-2-carbohydrazides and oxadiazoles, starting from related dimethoxyindole compounds, has been explored. These compounds show notable antioxidant and acetylcholinesterase inhibition properties, indicating potential therapeutic applications (Bingul et al., 2019).
Biological and Medical Research
Presence in Melanotic Urine : The identification of 5,6-dimethoxyindolyl-2-carboxylic acid in the urine of patients with malignant melanoma suggests an active methylating process in melanoma tissue. This finding aids in understanding melanoma metabolism and diagnosis (Pavel et al., 1983).
Eumelanin Polymerization Studies : Investigations into the polymerization of 5,6-dihydroxyindole-2-carboxylic acid, a key intermediate in eumelanin synthesis, reveal complex polymerization modes. These studies are significant for understanding the chemical constitution of natural and synthetic eumelanins (Pezzella et al., 1996).
Additional Applications
Oligomerization with Thiols : Research on the reaction of indole derivatives, including indole-5-carboxylic acid, with thiols in the presence of trifluoroacetic acid, leads to the formation of various biindolyl and triindolyl compounds. These findings have implications for synthetic chemistry and potential biological applications (Mutulis et al., 2008).
Oxidation Chemistry and Electrochemical Studies : The oxidation of indole-2-carboxylic acid in neutral aqueous solutions has been studied, providing insights into the redox mechanism and product formation. This research is significant for understanding the electrochemical properties of indole derivatives (Goyal & Sangal, 2005).
Mechanism of Action
Target of Action
It is known that indole derivatives bind with high affinity to multiple receptors , which suggests that this compound may also interact with various cellular targets.
Mode of Action
Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound may interact with its targets in a way that modulates these biological processes.
Biochemical Pathways
Given the broad spectrum of biological activities associated with indole derivatives , it can be inferred that this compound may influence a variety of biochemical pathways.
Result of Action
Given the diverse biological activities associated with indole derivatives , it can be inferred that this compound may have a wide range of effects at the molecular and cellular levels.
properties
IUPAC Name |
5,6-dimethoxy-1-methylindole-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO4/c1-13-8-6-11(17-3)10(16-2)5-7(8)4-9(13)12(14)15/h4-6H,1-3H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANSUPYBJVNMSJB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC(=C(C=C2C=C1C(=O)O)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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